Cas no 2097978-15-7 (4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine
• CAS No: 2097978-15-7
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5726770
• PubChem ID: 121201462
• Update Time: 2025-11-01

4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine
• F1907-5163
• 2097978-15-7
• AKOS026709584
• Pyrimidine, 4-chloro-6-[3-(ethoxymethyl)-1-pyrrolidinyl]-
• 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C11H16ClN3O/c1-2-16-7-9-3-4-15(6-9)11-5-10(12)13-8-14-11/h5,8-9H,2-4,6-7H2,1H3
• InChI Key： LMJMWAGWGBMZHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC(COCC)C1

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 369.3±27.0 °C(Predicted)
• pka: 1.93±0.26(Predicted)

Additional information on 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine

4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine: A Promising Compound in Medicinal Chemistry

4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine (CAS No. 2097978-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine is characterized by a pyrimidine core substituted with a chloro group at the 4-position and a 3-(ethoxymethyl)pyrrolidine moiety at the 6-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development. The chloro substitution enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. Meanwhile, the 3-(ethoxymethyl)pyrrolidine moiety contributes to the compound's conformational flexibility and binding affinity to target proteins.

Recent research has focused on elucidating the pharmacological profile of 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or processes. Additionally, preliminary data suggest that 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine may have anticancer properties, particularly in inhibiting the growth of certain cancer cell lines.

In terms of clinical applications, 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine holds promise as a potential therapeutic agent for treating viral infections and cancer. Its antiviral activity makes it a candidate for developing new treatments for viral diseases, which remain a significant global health challenge. The compound's anticancer properties also warrant further investigation, especially in combination with existing therapies to enhance treatment efficacy and reduce side effects.

The synthesis of 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine involves several well-established chemical reactions. The key steps include the formation of the pyrimidine core through a condensation reaction, followed by selective substitution reactions to introduce the chloro and 3-(ethoxymethyl)pyrrolidine groups. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities of the compound for preclinical and clinical studies.

From a pharmacokinetic perspective, 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine has been shown to exhibit favorable pharmacokinetic properties. It demonstrates good oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine. Ongoing preclinical studies are aimed at optimizing its formulation and delivery methods to maximize therapeutic benefits while minimizing potential side effects. Clinical trials will be essential to validate these findings in human subjects and to determine the optimal dosing regimens for various indications.

In conclusion, 4-Chloro-6-(3-(ethoxymethyl)pyrrolidin-1-yl)pyrimidine (CAS No. 2097978-15-7) represents a promising compound in medicinal chemistry with potential applications in antiviral and anticancer therapy. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development. As research continues to advance our understanding of this compound, it holds significant promise for addressing unmet medical needs and improving patient outcomes.